Cas no 1214371-83-1 (5-(Pyridin-4-yl)-3-(trifluoromethyl)picolinonitrile)
1214371-83-1 structure
Product Name:5-(Pyridin-4-yl)-3-(trifluoromethyl)picolinonitrile
CAS No:1214371-83-1
MF:C12H6F3N3
MW:249.191352367401
CID:4686349
Update Time:2023-08-15
5-(Pyridin-4-yl)-3-(trifluoromethyl)picolinonitrile Chemical and Physical Properties
Names and Identifiers
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- 5-(pyridin-4-yl)-3-(trifluoromethyl)picolinonitrile
- 5-(Pyridin-4-yl)-3-(trifluoromethyl)picolinonitrile
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- Inchi: 1S/C12H6F3N3/c13-12(14,15)10-5-9(7-18-11(10)6-16)8-1-3-17-4-2-8/h1-5,7H
- InChI Key: NKRCZOORCFFDOR-UHFFFAOYSA-N
- SMILES: FC(C1=C(C#N)N=CC(=C1)C1C=CN=CC=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 327
- Topological Polar Surface Area: 49.6
5-(Pyridin-4-yl)-3-(trifluoromethyl)picolinonitrile Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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